![molecular formula C12H14F2N2O B7587788 N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide](/img/structure/B7587788.png)
N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide, also known as DFPA, is a synthetic compound that has been studied for its potential use in scientific research. DFPA belongs to the class of compounds known as pyrrolidines and has been shown to have various biological effects.
Mechanism of Action
N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide's mechanism of action is not fully understood, but it is believed to involve modulation of the sigma-1 receptor and voltage-gated ion channels. This compound has been shown to increase the release of neurotransmitters such as dopamine and acetylcholine, which may contribute to its biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including modulation of neuronal activity, inhibition of cell proliferation, and induction of apoptosis. This compound has also been shown to have anti-inflammatory and antioxidant effects, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide has several advantages for use in lab experiments, including its high affinity for the sigma-1 receptor and its ability to modulate voltage-gated ion channels. However, this compound's effects may be complex and difficult to interpret, and its mechanism of action is not fully understood. Additionally, this compound may have off-target effects that need to be taken into consideration.
Future Directions
Further research is needed to fully understand N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide's mechanism of action and its potential therapeutic applications. Future studies could investigate the effects of this compound on specific disease models, such as Alzheimer's disease or Parkinson's disease, and explore its potential as a therapeutic agent. Additionally, further research could investigate the use of this compound as a tool for studying the sigma-1 receptor and voltage-gated ion channels in more detail.
Synthesis Methods
N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide can be synthesized through a multistep process involving the reaction of 2,4-difluoroaniline with ethyl acetoacetate, followed by cyclization with sodium ethoxide and subsequent acetylation of the resulting intermediate. The final product is obtained through recrystallization and purification.
Scientific Research Applications
N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, memory, and mood regulation. This compound has also been shown to modulate the activity of voltage-gated ion channels, which play a crucial role in neuronal signaling.
properties
IUPAC Name |
N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14F2N2O/c13-8-3-4-11(10(14)6-8)16-12(17)7-9-2-1-5-15-9/h3-4,6,9,15H,1-2,5,7H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKWFFOYLEIHXJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)CC(=O)NC2=C(C=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14F2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.